Welcome to BenchChem Online Store!
Deutsch
List
Bench Chemicals
molecular formula C7H13N3O B1517071 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)ethanol CAS No. 5920-56-9

2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)ethanol

Cat. No. B1517071
CAS RN: 5920-56-9
M. Wt: 155.2 g/mol
InChI Key: ILGBSXKFZVVRRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09303023B2

Procedure details

To a solution of 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol (624 mg, 3.37 mmol) in EtOAc (1.2 mL, degassed) and EtOH (3.6 mL, degassed), PtO2 (66 mg, 0.34 mmol) was added and the reaction mixture was stirred at rt under a H2-atmosphere for 30 h. The mixture was diluted with EtOH, filtered over celite and the filter cake was rinsed with EtOH. The filtrate was concentrated to obtain 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)ethanol as a pale brown solid, which was used in the next step without further purification. LC-MS conditions A: tR=0.16 min, [M+H]+=156.29.
Name
2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol
Quantity
624 mg
Type
reactant
Reaction Step One
Name
EtOAc
Quantity
1.2 mL
Type
solvent
Reaction Step One
Name
EtOH
Quantity
3.6 mL
Type
solvent
Reaction Step One
Name
PtO2
Quantity
66 mg
Type
catalyst
Reaction Step One
Name
EtOH
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)ethanol

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[C:6]([N+:7]([O-])=O)=[C:5]([CH3:10])[N:4]([CH2:11][CH2:12][OH:13])[N:3]=1>CCOC(C)=O.CCO.O=[Pt]=O>[NH2:7][C:6]1[C:2]([CH3:1])=[N:3][N:4]([CH2:11][CH2:12][OH:13])[C:5]=1[CH3:10]

Inputs

Step One
Name
2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol
Quantity
624 mg
Type
reactant
Smiles
CC1=NN(C(=C1[N+](=O)[O-])C)CCO
Name
EtOAc
Quantity
1.2 mL
Type
solvent
Smiles
CCOC(=O)C
Name
EtOH
Quantity
3.6 mL
Type
solvent
Smiles
CCO
Name
PtO2
Quantity
66 mg
Type
catalyst
Smiles
O=[Pt]=O
Step Two
Name
EtOH
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at rt under a H2-atmosphere for 30 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered over celite
WASH
Type
WASH
Details
the filter cake was rinsed with EtOH
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated

Outcomes

Product
Details
Reaction Time
 30 h
Name
2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)ethanol
Type
product
Smiles
NC=1C(=NN(C1C)CCO)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.